1-(2-Bromobenzyl)-1H-imidazol-2-amine

• IUPAC Name: 1-[(2-bromophenyl)methyl]imidazol-2-amine
• InChI: InChI=1S/C10H10BrN3/c11-9-4-2-1-3-8(9)7-14-6-5-13-10(14)12/h1-6H,7H2,(H2,12,13)
• InChI Key: LRFORQXPZHDMOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CN=C2N)Br
• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol

Description

“1-(2-Bromobenzyl)-1H-imidazol-2-amine” is an organic compound. It is a derivative of imidazole, which is a planar five-membered ring. It is also related to 2-bromobenzyl bromide and benzyl bromide, which are organic compounds consisting of a benzene ring substituted with a bromomethyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 1-(2-Bromobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole was obtained by a nucleophilic substitution reaction. The synthesis of 2-bromobenzyl alcohol involved the bromination of toluene under conditions suitable for a free radical halogenation.

Molecular Structure Analysis

The molecular structure of related compounds has been studied using various techniques. For example, the structure of 1-(2-Bromobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole was confirmed by FTIR, 1H and 13C NMR spectroscopy, and MS. The structure of benzyl bromide was examined by electron diffraction.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, related compounds such as benzyl bromide are used in organic synthesis for the introduction of benzyl groups. They are often used in the presence of catalytic amounts of sodium iodide, which generates the more reactive benzyl iodide in situ.

Scientific Research Applications

Organic Synthesis and Catalysis

• Carbon Dioxide Capture : A study introduced a new ionic liquid with an appended amine group, derived from imidazole, for reversible CO2 capture as a carbamate salt. This ionic liquid showcases non-volatility and efficiency comparable to commercial amine sequestering agents without the need for water, indicating a potential application in environmental and industrial processes related to carbon capture and sequestration (Bates et al., 2002).

• Amination Reactions : The palladium/imidazolium salt systems have been utilized for the amination of aryl halides with nitrogen-containing substrates, demonstrating the versatility of imidazole derivatives in catalyzing coupling reactions for synthesizing complex organic molecules. This methodology has been applied successfully in the synthesis of key intermediates for new antibiotics, illustrating its importance in drug synthesis and development (Grasa et al., 2001).

• Synthesis of Amidines : The use of trihaloethyl imidates, prepared from reactions involving imidazole derivatives, for the synthesis of amidines under mild conditions demonstrates the utility of these compounds in organic synthesis. This method provides a versatile approach for generating amidines, which are valuable in medicinal chemistry and material science (Caron et al., 2010).

Material Science and Polymer Chemistry

• Ionic Liquid Crystals : Research on imidazolium-based rod-like ionic liquid crystals explores the effect of different central linkages on mesophase behavior. These studies provide insights into the design of new materials with specific thermal and optical properties, which can be applied in displays, sensors, and other electronic devices (Cheng et al., 2012).

• Catalysis for Synthesis of Quinazolin-1(2H)-ones : Molybdate sulfuric acid (MSA) has been used as an efficient catalyst for synthesizing tetrahydrobenzo[4,5]imidazo[2,1-b]quinazolin-1(2H)-ones under solvent-free conditions. This process highlights the utility of imidazole derivatives in facilitating green synthesis techniques, contributing to the development of environmentally friendly catalytic methods (Reddy et al., 2015).

Safety and Hazards

The safety data sheet for 2-Bromobenzyl bromide indicates that it is toxic if inhaled and causes severe skin burns and eye damage. It is advised to use only outdoors or in a well-ventilated area, avoid breathing dust/fume/gas/mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions for “1-(2-Bromobenzyl)-1H-imidazol-2-amine” could involve further exploration of its potential applications in the field of medicine and organic synthesis, given the interesting properties of related compounds. Further studies could also focus on its synthesis, characterization, and mechanism of action.